1-(3,4-dimethylphenyl)-N-(4-ethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-(3,4-dimethylphenyl)-N-(4-ethylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C21H21N5/c1-4-16-6-8-17(9-7-16)25-20-19-12-24-26(21(19)23-13-22-20)18-10-5-14(2)15(3)11-18/h5-13H,4H2,1-3H3,(H,22,23,25)
• InChI Key: YDJLUNDAYYTRKT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2=C3C=NN(C3=NC=N2)C4=CC(=C(C=C4)C)C
• Molecular Formula: C21H21N5
• Molecular Weight: 343.4 g/mol

Description

The compound “1-(3,4-dimethylphenyl)-N-(4-ethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine” belongs to the class of organic compounds known as pyrazolopyrimidines. Pyrazolopyrimidines are compounds containing a pyrazolopyrimidine moiety, which consists of a pyrazole ring fused to a pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazolo[3,4-d]pyrimidin-4-amine core, with a 3,4-dimethylphenyl group attached at the 1-position and a 4-ethylphenyl group attached via a nitrogen atom.

Chemical Reactions Analysis

As a pyrazolopyrimidine derivative, this compound could potentially undergo a variety of chemical reactions. These could include electrophilic aromatic substitution reactions on the phenyl rings, or nucleophilic substitution reactions at the pyrimidine nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the phenyl rings could increase its hydrophobicity, while the pyrimidine and pyrazole nitrogens could potentially form hydrogen bonds.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Many pyrazolopyrimidine derivatives are studied for their potential as kinase inhibitors, so this compound could potentially act in a similar manner.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with all chemicals, appropriate precautions should be taken when handling and storing this compound.

Future Directions

Future research on this compound could involve further exploration of its potential biological activities, as well as optimization of its synthesis process. Additionally, studies could be conducted to better understand its physical and chemical properties.